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Compound of Interest

Compound Name:
4-Chloro-7,8-difluoroquinolin-3-

amine

CAS No.: 1602975-52-9

Cat. No.: B2405947

Get Quote

Technical Guide: 4-Chloro-7,8-difluoroquinolin-3-
amine
Executive Summary & Chemical Identity
4-Chloro-7,8-difluoroquinolin-3-amine is a highly specialized heterocyclic intermediate used

primarily in the synthesis of advanced fluoroquinolone antibiotics and tyrosine kinase inhibitors.

Unlike the ubiquitous 3-carboxyl fluoroquinolone scaffold (used in ciprofloxacin or levofloxacin),

the 3-amino variant serves as a "reversed" polarity scaffold, allowing for the construction of

urea-linked kinase inhibitors or tricyclic fused systems.

Its chemical behavior is defined by three distinct reactive centers:

C4-Chloro: A highly electrophilic site susceptible to Nucleophilic Aromatic Substitution (

).[1]

C3-Amine: A nucleophilic handle for acylation, sulfonylation, or heterocyclization.
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C7,8-Difluoro Core: The 7-position fluorine is activated for displacement, while the 8-position

fluorine modulates lipophilicity and metabolic stability.

Physicochemical Profile[2][3][4][5][6][7][8][9][10][11]
Property Value / Description

Molecular Formula

Molecular Weight 214.60 g/mol

Appearance Pale yellow to tan crystalline solid

Solubility
Soluble in DMSO, DMF, hot Methanol; Insoluble

in water

pKa (Calculated)
~3.5 (Quinoline N), ~2.0 (3-NH2 is weakly basic

due to EWG)

LogP ~2.4 (Predicted)

Key Precursor
4-Chloro-7,8-difluoro-3-nitroquinoline (CAS

1598525-71-3)

Synthetic Routes & Manufacture
The synthesis of 4-Chloro-7,8-difluoroquinolin-3-amine is rarely direct. It is most reliably

accessed via the reduction of its 3-nitro congener or the Curtius rearrangement of the

corresponding 3-carboxylic acid derivative.

Method A: The Nitro-Reduction Route (Primary Pathway)
This method is preferred for scale-up due to the commercial availability of the nitro-precursor.

Starting Material: 4-Chloro-7,8-difluoro-3-nitroquinoline.[2]

Reduction: The nitro group is selectively reduced to the amine without dechlorinating the C4

position.

Reagents: Iron powder (Fe) in Acetic Acid/Ethanol or Stannous Chloride (
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) in HCl.

Critical Control: Avoid catalytic hydrogenation (

) as it will likely cause hydrogenolysis of the C4-Chlorine and potentially the C-F bonds.

Isolation: Neutralization with

followed by extraction into Ethyl Acetate.

Method B: The Curtius Rearrangement (De Novo
Synthesis)
Used when starting from the aniline building blocks.

Cyclization: 2,3-Difluoroaniline is reacted with Diethyl ethoxymethylenemalonate (EMME)

(Gould-Jacobs reaction) to form the quinolone core.

Chlorination: Treatment with

converts the 4-oxo group to 4-chloro.

Rearrangement: The 3-ester is hydrolyzed to the acid, converted to the acyl azide (using

DPPA), and thermally rearranged to the isocyanate, which hydrolyzes to the amine.
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Figure 1: Step-wise synthesis via the Gould-Jacobs and Curtius Rearrangement pathway.
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Reactivity Profile & Experimental Protocols
The molecule's utility lies in its orthogonal reactivity. The C4-Cl is "soft" and reactive toward

nucleophiles, while the C3-NH2 is "hard" and reactive toward electrophiles.

Nucleophilic Aromatic Substitution ( ) at C4
The C4 position is highly activated by the quinoline nitrogen.

Reaction: Displacement of Chloride by amines, phenols, or thiols.

Regioselectivity: C4 reacts significantly faster than C7-F or C8-F under mild conditions (

).

Protocol (General):

Dissolve 1 eq of 4-Chloro-7,8-difluoroquinolin-3-amine in Isopropanol or DMF.

Add 1.1 eq of the nucleophile (e.g., aniline derivative).

Add 1.0 eq of

(catalytic acid promotes the reaction by protonating the quinoline nitrogen, making C4
more electrophilic).

Heat to 60-80°C for 2-4 hours.

C3-Amine Derivatization
The 3-amino group is less basic than a standard aniline due to the electron-withdrawing nature

of the quinoline ring and the adjacent halogens.

Acylation: Reacts with acid chlorides to form amides (common in kinase inhibitors).

Sandmeyer Reaction: Can be converted to a diazonium salt and subsequently to a nitrile (3-

CN) or halide.

Regioselectivity Map
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Figure 2: Reactivity map highlighting the regioselective functionalization zones.

Applications in Drug Discovery
Kinase Inhibitors (Tyrosine Kinase)
The 3-amino-4-anilinoquinoline scaffold is a bioisostere of the 3-cyanoquinoline scaffold found

in drugs like Bosutinib (Src/Abl inhibitor).

Mechanism: The quinoline nitrogen binds to the hinge region of the kinase ATP-binding

pocket. The 3-amino group can be derivatized to reach into the solvent-exposed area or the

"gatekeeper" region.

7,8-Difluoro Effect: The fluorine atoms modulate the pKa of the ring nitrogen and improve

metabolic stability against oxidative metabolism (blocking P450 sites).

Antimalarial Research
While 4-aminoquinolines (Chloroquine) are standard, the 3-amino variants are explored to

overcome resistance mechanisms.[3] The 3-amino group allows for the attachment of "reversal

agent" moieties that inhibit the drug efflux pumps of Plasmodium falciparum.

Safety & Handling (MSDS Highlights)
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Signal Word: WARNING

Hazard Statements:

H315: Causes skin irritation.[4][5][6][7]

H319: Causes serious eye irritation.[8][5][6]

H335: May cause respiratory irritation.[5][6]

Handling Protocols:

Engineering Controls: Use only in a chemical fume hood. The compound may possess

potent biological activity (kinase inhibition).

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

Storage: Store at 2-8°C under inert atmosphere (

or Ar). The amine is susceptible to oxidation over long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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